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Compound of Interest

Compound Name: JH530

Cat. No.: B14884342

Introduction

VacuoFluor-530 is a novel fluorescent probe designed for the selective staining of vacuoles in
living cells. Its unique chemical structure allows for rapid accumulation within the vacuolar
lumen, providing a bright and stable signal for fluorescence microscopy. This probe is a
valuable tool for researchers studying vacuolar dynamics, autophagy, endosomal trafficking,
and cellular stress responses. Vacuoles are essential organelles involved in cellular
homeostasis, and their morphology and function are critical indicators of cell health and
response to stimuli.[1][2] VacuoFluor-530 is excitable by a standard 488 nm laser line and
emits maximally at approximately 530 nm, making it compatible with common filter sets and
multiplexing with other fluorescent markers.

Principle of the Method

VacuoFluor-530 is a cell-permeant compound that is believed to accumulate in vacuoles
through a combination of ion trapping and specific interactions with vacuolar components. In its
uncharged state, the molecule freely crosses the plasma and tonoplast membranes. Once
inside the acidic environment of the vacuole, the probe becomes protonated and trapped,
leading to a significant increase in fluorescence intensity. This mechanism allows for the
specific labeling of the vacuolar lumen with minimal background staining in the cytoplasm or
other organelles. The process is dependent on cellular metabolic activity, making it a useful
indicator of cell viability.[3]
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Quantitative Data Summary

The following tables summarize the key characteristics and recommended starting
concentrations for VacuoFluor-530.

Table 1: Spectral Properties of VacuoFluor-530

Property Wavelength (nm)
Excitation Maximum 490

Emission Maximum 530
Recommended Laser Line 488 nm
Recommended Emission Filter 510 - 550 nm

Table 2: Recommended Staining Conditions for Different Cell Types

Recommended . ) Incubation
Cell Type . Incubation Time
Concentration Temperature
Mammalian (e.g., ]
50 - 200 nM 15 - 30 min 37°C
HelLa, A549)
Yeast (S. cerevisiae) 100 - 500 nM 30 - 60 min 30°C
Plant (Arabidopsis .
1-5uM 5-15min Room Temperature

root cells)

Experimental Protocols

Protocol 1: Live-Cell Vacuole Staining in Mammalian Cells
Materials:
e VacuoFluor-530 stock solution (1 mM in DMSO)

o Mammalian cell culture grown on glass-bottom dishes
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Complete cell culture medium

Phosphate-Buffered Saline (PBS)

Confocal microscope with appropriate laser lines and filters

Procedure:

Cell Preparation: Culture mammalian cells on glass-bottom dishes to the desired confluency
(typically 60-80%).

Staining Solution Preparation: Prepare a fresh working solution of VacuoFluor-530 in pre-
warmed complete cell culture medium. For example, to make a 100 nM working solution,
dilute the 1 mM stock solution 1:10,000.

Cell Staining: Remove the existing medium from the cells and add the VacuoFluor-530
staining solution.

Incubation: Incubate the cells at 37°C in a CO2 incubator for 15-30 minutes.

Washing (Optional): For clearer imaging, the staining solution can be removed and replaced
with fresh pre-warmed medium or PBS.

Imaging: Visualize the stained vacuoles using a fluorescence or confocal microscope with
settings appropriate for the probe's spectral properties (Excitation: 488 nm, Emission: 510-
550 nm).

Protocol 2: Vacuole Staining in Yeast (S. cerevisiae)

Materials:

VacuoFluor-530 stock solution (1 mM in DMSO)

Yeast culture in appropriate growth medium

Concanavalin A (for immobilizing non-adherent cells)

Glass-bottom dish
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e Fluorescence microscope
Procedure:
o Cell Preparation: Grow yeast cells to the mid-log phase.

» Staining: Add VacuoFluor-530 directly to the yeast culture to a final concentration of 100-500
nM.

 Incubation: Incubate the yeast culture at 30°C for 30-60 minutes with gentle shaking.

o Cell Immobilization: For imaging, coat a glass-bottom dish with Concanavalin A. Add a small
volume of the stained yeast culture to the dish and allow the cells to adhere for 10-15
minutes.

e Washing: Gently wash with fresh medium to remove non-adherent cells.

e Imaging: Image the cells immediately using a fluorescence microscope. The lipophilic styryl
dye FM 4-64 can be used as a counterstain for the vacuolar membrane.[4]

Visualizations
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Caption: Experimental workflow for live-cell vacuole staining.
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Caption: Visualization of vacuolar changes in response to cellular stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b14884342?utm_src=pdf-body-img
https://www.benchchem.com/product/b14884342?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14884342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

1. Plant Cell Vacuoles: Staining and Fluorescent Probes - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2. Plant Cell Vacuoles: Staining and Fluorescent Probes. | Semantic Scholar
[semanticscholar.org]

o 3. Development of the FUN-1 family of fluorescent probes for vacuole labeling and viability
testing of yeasts - PMC [pmc.ncbi.nim.nih.gov]

e 4. Anew vital stain for visualizing vacuolar membrane dynamics and endocytosis in yeast -
PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Note: VacuoFluor-530 Live-Cell Vacuole
Stain]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14884342#jh530-immunofluorescence-staining-for-
vacuoles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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